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Compound of Interest

Compound Name: IMD-ferulic

Cat. No.: B15617357 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This document provides essential, step-by-step guidance for the safe disposal of

IMD-ferulic acid, based on the available safety data for ferulic acid. It is important to note that

while no specific safety data sheet for "IMD-ferulic acid" was found, the following procedures

are based on the properties of ferulic acid. Users should always consult their institution's

specific safety protocols and the product's safety data sheet (SDS) if available.

Chemical and Physical Properties
A summary of the key quantitative data for ferulic acid is presented in the table below for easy

reference. This information is critical for understanding the chemical's characteristics and

potential hazards.

Property Value

Chemical Formula C₁₀H₁₀O₄

Molar Mass 194.186 g·mol⁻¹[1]

Melting Point 168 to 172 °C (334 to 342 °F; 441 to 445 K)[1]

Solubility in water 0.78 g/L[1]

pKa 4.58[2] or 4.61[1]

Appearance
Amber colored solid[1], Crystalline powder[1], or

slightly yellow powder[2]
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Personal Protective Equipment (PPE)
Before handling IMD-ferulic acid for disposal, ensure the following personal protective

equipment is worn to minimize exposure and ensure safety.

Eye Protection: Wear tightly fitting safety goggles with side-shields conforming to EN 166

(EU) or NIOSH (US).[2]

Hand Protection: Wear chemical impermeable gloves.[2]

Skin and Body Protection: Wear a lab coat or appropriate protective clothing.[2]

Respiratory Protection: While generally not required, if dust formation is unavoidable, use

appropriate respiratory protection.[3]

Disposal Procedures
The appropriate disposal method for IMD-ferulic acid depends on the quantity and

concentration of the waste. Follow the decision-making workflow below to determine the correct

procedure.

Determine the quantity: Is it a small or large quantity of waste?

Determine the form: Is the waste in solid form or an aqueous solution?

Check for other hazardous components: Is the ferulic acid mixed with other hazardous

chemicals? If so, the disposal procedure must account for all components of the mixture.

For large quantities or solid waste:

Collect the waste in a suitable, labeled, and closed container.[2]

The material can be disposed of by a licensed chemical destruction plant or by controlled

incineration with flue gas scrubbing.[2] Do not contaminate water, foodstuffs, feed, or seed

by storage or disposal.[2]

Arrange for disposal through your institution's hazardous waste management program.
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For very small volumes of non-hazardous aqueous solutions:

Some regulations may permit the neutralization of corrosive wastes that have no other

hazardous characteristics.[4]

If institutional policy allows, neutralize the solution to a pH between 5.5 and 9.5.[4] This

should be done in a fume hood, wearing appropriate PPE, as heat and vapors may be

generated.[4]

After neutralization, the solution may be disposed of down the drain with a large water

flush (at least 20 parts water).[4]

Important: This method is only for very small volumes and should only be performed by

trained personnel who are comfortable with the procedure.[4]

Contaminated Packaging:

Containers can be triple-rinsed (or equivalent) and offered for recycling or reconditioning.

[2]

Alternatively, the packaging can be punctured to make it unusable for other purposes and

then disposed of in a sanitary landfill.[2]

Combustible packaging materials may be disposed of through controlled incineration with

flue gas scrubbing.[2]

Accidental Release Measures
In the event of a spill, follow these procedures:

Evacuate personnel to a safe area.[2]

Ensure adequate ventilation.[2]

Avoid dust formation.[2][5]

Wear appropriate personal protective equipment, including chemical impermeable gloves,

safety goggles, and a lab coat.[2]
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Take up the spilled material mechanically and place it in appropriate containers for disposal.

[5]

Keep the spilled chemical away from drains, surface water, and groundwater.[5][6]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of IMD-
ferulic acid.
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IMD-Ferulic Acid Disposal Workflow

Start: Assess IMD-Ferulic Acid Waste

Is the waste a large quantity or solid?

Is it a very small volume of non-hazardous aqueous solution?

No

Dispose as Hazardous Waste:
- Collect in a labeled, sealed container.

- Contact licensed chemical waste disposal service.

Yes

No

Neutralize to pH 5.5 - 9.5
(if permitted by institution)

Yes

Handle Contaminated Packaging:
- Triple-rinse for recycling.

- Or puncture and dispose in landfill.
Dispose down the drain with a large water flush (20 parts water)

End of Disposal Process

Click to download full resolution via product page

IMD-Ferulic Acid Disposal Decision Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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